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Compound of Interest

Compound Name: (+/-)-Myristoylcarnitine chloride

CAS No.: 14919-38-1

Cat. No.: B077716 Get Quote

This document provides essential safety and logistical information for the proper disposal of

(+/-)-Myristoylcarnitine chloride. As researchers and drug development professionals, our

commitment to safety and environmental stewardship extends beyond the benchtop to the

entire lifecycle of the chemicals we handle. This guide is structured to provide not just

procedural steps, but the scientific rationale behind them, ensuring a self-validating system of

laboratory safety and regulatory compliance.

Section 1: Hazard Assessment and Chemical Profile
(+/-)-Myristoylcarnitine chloride is a long-chain acylcarnitine. While a specific Safety Data

Sheet (SDS) for this exact compound is not readily available, a robust hazard assessment can

be synthesized by examining its chemical class—quaternary ammonium compounds (QACs)—

and related substances. QACs are noted for potential ecotoxicity, and this consideration is

paramount in developing a disposal strategy.[1]

The primary directive for any laboratory chemical is to consult its SDS.[2] In its absence, we

must treat the substance with appropriate caution, assuming it presents hazards consistent

with its chemical family. The disposal plan must, therefore, be conservative and align with

federal and local regulations for chemical waste.
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Identifier Information Source

Chemical Name (+/-)-Myristoylcarnitine chloride -

Synonyms
(±)-Tetradecanoylcarnitine

chloride
-

Chemical Formula C₂₁H₄₂NO₄·Cl [3]

Chemical Class
Quaternary Ammonium

Compound (QAC)
[1][4]

Probable Hazards

Based on analogous structures

(e.g., other long-chain

acylcarnitines, QACs), may

cause skin and eye irritation.

Potential for environmental

toxicity if released into

waterways. Not expected to be

acutely toxic or highly reactive.

[1][5]

Regulatory Context

Disposal is governed by the

EPA's Resource Conservation

and Recovery Act (RCRA) and

OSHA's standards for

hazardous materials in

laboratory environments (29

CFR 1910.1450).

[6][7]

Section 2: Immediate Safety & Personal Protective
Equipment (PPE)
Before handling or preparing for disposal, ensure all appropriate safety measures are in place.

The causality is simple: preventing exposure is the most effective safety protocol.

First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention if irritation persists.[5]
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Skin Contact: Wash off with soap and plenty of water. Remove any contaminated clothing

and wash it before reuse. Seek medical attention if irritation develops.[5][8]

Ingestion: Do NOT induce vomiting. Wash out the mouth with water and seek immediate

medical attention.[8]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention if symptoms persist.[5]

Operation
Required Personal

Protective Equipment (PPE)
Rationale

Routine Handling & Weighing

Nitrile gloves, safety glasses

with side shields, and a

standard lab coat.

To prevent incidental skin and

eye contact with the solid

material.

Preparing Waste Containers

Nitrile gloves, safety glasses

with side shields, and a

standard lab coat.

Protects against splashes or

dust generation when

transferring waste.

Spill Cleanup

Chemical-resistant gloves

(nitrile), chemical splash

goggles, and a lab coat.

Provides a higher level of

protection against direct

contact during cleanup

operations.

Section 3: Disposal Workflow and Decision-Making
The proper disposal of (+/-)-Myristoylcarnitine chloride is not a single action but a systematic

process. The following workflow diagram illustrates the decision-making process from waste

generation to final disposal, ensuring compliance at each stage.

Waste Generation & Characterization Containment & Storage Final Disposal
Waste Generated

(e.g., unused material, contaminated labware)
Characterize Waste:

- Non-Acutely Hazardous Chemical
- Quaternary Ammonium Compound
- Prohibited from Sewer Disposal[9]

Step 1
Select Compatible Container

- Original container or chemically resistant plastic
- Must have a secure, leak-proof lid[2]

Label Container:
- 'HAZARDOUS WASTE'[10][11]

- Full Chemical Name
- Accumulation Start Date

Step 2 Store in Satellite Accumulation Area (SAA)
- Near point of generation[11]

- Segregate from incompatible materials
- Adhere to quantity limits[12]

Step 3
Request Pickup

- Contact Institutional EH&S Office
- When container is 3/4 full or approaching time limit[12]

Final Disposal
- Performed by licensed hazardous waste contractor

- Incineration or licensed landfill[11][13]

Step 4
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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